Cas no 2025203-76-1 (2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-iodo-1,3-thiazole)

• Product Name: 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-iodo-1,3-thiazole
• CAS No: 2025203-76-1
• MF: C₁₀H₉IN₂OS
• MW: 332.160732984543
• CID: 5834177
• PubChem ID: 165606323
• Update Time: 2025-07-16

2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-iodo-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-iodo-1,3-thiazole
• 2025203-76-1
• EN300-1076316
• 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole

• Inchi： 1S/C10H9IN2OS/c11-8-5-13-10(15-8)9-6-2-4-14-7(6)1-3-12-9/h2,4-5,9,12H,1,3H2
• InChI Key： RMMWWNYZKYCVCL-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C2C3C=COC=3CCN2)S1

Computed Properties

• Exact Mass: 331.94803g/mol
• Monoisotopic Mass: 331.94803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-5-iodo-1,3-thiazole

Introduction to 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole (CAS No. 2025203-76-1)

2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole (CAS No. 2025203-76-1) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole consists of a fused ring system comprising a furanopyridine moiety and a thiazole ring. The presence of the iodine substituent at the 5-position of the thiazole ring adds to its chemical versatility and biological activity. This compound has been synthesized through a series of well-defined chemical reactions, including cyclization and substitution reactions.

Recent studies have highlighted the potential of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole may have therapeutic potential in the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it suitable for further development as a potential drug candidate.

In terms of safety and toxicity profiles, preliminary studies have indicated that 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis and characterization of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole have been described in several scientific publications. The compound can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by cyclization and substitution reactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm the structure and purity of the final product.

The potential applications of 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in biochemical assays and as a lead structure for drug discovery programs. The unique combination of its structural features and biological activities makes it an attractive candidate for further development.

In conclusion, 2-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-5-iodo-1,3-thiazole (CAS No. 2025203-76-1)^{1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18,19,20,(CAS No. 2025203--76--8)) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its full potential in various fields of medicinal chemistry and pharmaceutical science.}